Cas no 2172545-96-7 (4-Bromo-3-methyl-2-nitrophenyl chloroformate)

• Product Name: 4-Bromo-3-methyl-2-nitrophenyl chloroformate
• CAS No: 2172545-96-7
• MF: C₈H₅BrClNO₄
• MW: 294.486600637436
• CID: 5761999
• PubChem ID: 165747958
• Update Time: 2025-06-08

4-Bromo-3-methyl-2-nitrophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2172545-96-7
• 4-bromo-3-methyl-2-nitrophenyl chloroformate
• EN300-1612814
• 4-Bromo-3-methyl-2-nitrophenyl chloroformate

• Inchi： 1S/C8H5BrClNO4/c1-4-5(9)2-3-6(15-8(10)12)7(4)11(13)14/h2-3H,1H3
• InChI Key： XVEZOUXDRHMRHO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C)[N+](=O)[O-])OC(=O)Cl

Computed Properties

• Exact Mass: 292.90905g/mol
• Monoisotopic Mass: 292.90905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 72.1Ų

Additional information on 4-Bromo-3-methyl-2-nitrophenyl chloroformate

Comprehensive Overview of 4-Bromo-3-methyl-2-nitrophenyl chloroformate (CAS No. 2172545-96-7): Properties, Applications, and Industry Insights

4-Bromo-3-methyl-2-nitrophenyl chloroformate (CAS No. 2172545-96-7) is a specialized organic intermediate widely utilized in pharmaceutical synthesis and fine chemical manufacturing. This compound belongs to the class of aryl chloroformates, known for their reactivity as acylating agents. With the increasing demand for high-purity intermediates in drug development, this chemical has garnered significant attention from researchers and industry professionals alike.

The molecular structure of 4-Bromo-3-methyl-2-nitrophenyl chloroformate features three distinct functional groups: a bromo substituent, a methyl group, and a nitro group, all strategically positioned on the aromatic ring. This unique arrangement contributes to its selective reactivity, making it particularly valuable for stepwise synthesis in complex molecular architectures. Recent studies highlight its growing application in proteomics research and bioconjugation techniques, aligning with current trends in targeted drug delivery systems.

In the context of green chemistry advancements, researchers are exploring optimized synthetic routes for CAS 2172545-96-7 that minimize environmental impact. The compound's role in developing biocompatible materials has become particularly relevant, addressing the pharmaceutical industry's push toward sustainable manufacturing. Analytical techniques such as HPLC purity testing and mass spectrometry characterization are routinely employed to ensure the compound meets stringent quality standards required for GMP production.

The thermal stability and solubility profile of 4-Bromo-3-methyl-2-nitrophenyl chloroformate make it suitable for various organic transformations. Industry reports indicate rising demand for this intermediate in the synthesis of specialty chemicals and advanced materials. Proper storage conditions (typically under inert atmosphere at low temperatures) are crucial to maintain its reactivity, a frequent topic in technical forums discussing chemical handling best practices.

From a commercial perspective, the global market for functionalized aryl chloroformates including CAS 2172545-96-7 is experiencing steady growth, driven by expanding applications in biopharmaceuticals and material science. Quality certifications such as ISO compliance and detailed technical data sheets have become essential requirements for suppliers, reflecting the compound's importance in research-grade applications. Recent patent filings demonstrate innovative uses in molecular imaging and diagnostic agent development.

Analytical challenges associated with 4-Bromo-3-methyl-2-nitrophenyl chloroformate often involve structural elucidation and impurity profiling, topics frequently searched by analytical chemists. Advanced characterization methods including 2D NMR spectroscopy and X-ray crystallography have been employed to study its molecular conformation. The compound's reaction kinetics with various nucleophiles remains an active area of investigation, particularly for applications in controlled release formulations.

In formulation development, the compatibility of CAS 2172545-96-7 with common organic solvents and its stability under different pH conditions are critical parameters. These factors directly influence its performance in multi-step syntheses, a subject of numerous optimization studies. The compound's electronic properties, influenced by its electron-withdrawing groups, make it particularly useful in designing photoactive compounds for various technical applications.

Supply chain considerations for 4-Bromo-3-methyl-2-nitrophenyl chloroformate emphasize the importance of batch-to-batch consistency and reliable logistical solutions for temperature-sensitive materials. These operational aspects frequently appear in discussions about chemical procurement strategies among research institutions. The development of alternative synthetic pathways using catalytic methods represents an emerging trend to enhance the compound's accessibility for scale-up production.

From a regulatory standpoint, proper documentation practices and analytical validation protocols are essential when working with CAS 2172545-96-7. These requirements align with broader industry movements toward data integrity in chemical manufacturing. The compound's applications in developing specialty polymers and functional coatings continue to expand, supported by its versatile reactivity profile and ability to introduce specific functionalities into larger molecular systems.